6-Benzyl-8,8-dimethyl-6,9-diaza-spiro[4.5]decane

• Molecular Formula: C17H26N2
• Molecular Weight: 258.4 g/mol
• IUPAC Name: 6-benzyl-8,8-dimethyl-6,9-diazaspiro[4.5]decane
• InChI: InChI=1S/C17H26N2/c1-16(2)14-19(12-15-8-4-3-5-9-15)17(13-18-16)10-6-7-11-17/h3-5,8-9,18H,6-7,10-14H2,1-2H3
• InChI Key: WQRASDKXLMNYOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(C2(CCCC2)CN1)CC3=CC=CC=C3)C

Description

6-Benzyl-8,8-dimethyl-6,9-diaza-spiro[4.5]decane is a useful research compound. Its molecular formula is C17H26N2 and its molecular weight is 258.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Benzyl-8,8-dimethyl-6,9-diaza-spiro[4.5]decane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Benzyl-8,8-dimethyl-6,9-diaza-spiro[4.5]decane including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under Argon atmosphere to a solution of 10.78 g of 6-benzyl-8,8-dimethyl-6,9-diaza-spiro[4.5]decan-10-one in 160 ml of THF 33 ml of a 2.4 M solution of lithium aluminium hydride in THF were slowly added. The reaction was heated to 55° C., and 5 ml of chlorotrimethylsilane were added dropwise. The reaction was kept at 55-60° C. for 2.5 h and then cooled to 0° C. 16 ml of water were added dropwise, and THF was added. The mixture was filtered by suction over celite and the filtrate was concentrated in vacuo. The product was precipitated by treatment with methyl tert-butyl ether. 9.47 g (93%) of the title compound were obtained.